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Compound of Interest

Compound Name: Perfluoroperhydrophenanthrene

Cat. No.: B036375

Molecular Structure and Isomerism

Perfluoroperhydrophenanthrene is a saturated polycyclic perfluorocarbon. Its structure
consists of a phenanthrene skeleton where all hydrogen atoms have been replaced by fluorine
atoms. This complete fluorination imparts exceptional chemical and thermal stability, high
density, and hydrophobicity.[1][2]

The commercial product is a mixture of several sterecisomers.[2][3] The stereochemistry of the
fused rings determines the overall three-dimensional shape of the molecule. The hydrogenated
analog, perhydrophenanthrene, can exist in six possible conformations, and it is expected that
perfluoroperhydrophenanthrene exhibits a similar isomeric complexity.[4]

The nomenclature for these isomers describes the relative orientation of the hydrogen (or in
this case, fluorine) atoms at the ring junctions. The main isomers of the perhydrophenanthrene
backbone are:[1][4]

trans-anti-trans

cis-anti-trans

cis-syn-trans

cis-anti-cis
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e Cis-syn-cis

e trans-syn-trans

The cis or trans prefix refers to the fusion of the individual rings, while syn and anti describe the
relationship of the outer rings to each other. For instance, the trans-syn-trans isomer is notable
because its central ring is forced into a boat conformation.
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Pre-operative State

Getinal Detachment with Proliferative Vitreoretinopathy (PVRD

Intra-operative Procedure

Gore Vitrectomy and Removal of Vitreous Hemorrhaga

'

Gject Perfluoroperhydrophenanthrene over the Optic Nerva

'

Geavy Liquid Flattens the Retina and Displaces Subretinal FIui(D

'

@embrane Peeling and Removal of Tractional Bandg

i

Gndolaser Photocoagulation around Retinal Tear9

'

Guid-Air Exchange and Removal of PerfIuoroperhydrophenanthreng

Enjection of Gas or Silicone OD

Post-operative Outcome

Gnatomically Reattached Retina]
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Sample Preparation

Harvest and Fix Biological Tissue (e.g., with PFA)

:

Dehydrate Tissue in an Ethanol or tert-Butanol Series

Optical Clearing

Incubate Tissue in Perfluoroperhydrophenanthrene

:

(Refractive Index of Tissue is Matched, Reducing Light Scatter)

:

Tissue Becomes Optically Transparent

Imaging and Analysis

Mount Cleared Tissue for Microscopy

:

chuire High-Resolution 3D Images (e.g., Confocal, Light-SheetD

Gnalyze Cellular and Sub-cellular Structures in Deep Tissua

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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